Cas no 20736-09-8 (Saikosaponin A)
Saikosaponin A Chemical and Physical Properties
Names and Identifiers
-
- Saikosaponin A
- (3beta,4alpha,16beta)-13,28-Epoxy-16,23-dihydroxyolean-11-en-3-yl-6-deoxy-3-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
- Saikosaponian A
- SAILKOSAPONINS A
- Saikosaponin a std.
- SAILKOSAPONIN A
- SAIKOSAPONIN A(RG)
- SAIKOSAPONIN A(P)
- Saikosaponin A
- Saikosaponin A froM BupleuruM falcatnuM
- (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-2-[[(1S,2S,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- DTXSID00942951
- AKOS015896720
- beta-D-Galactopyranoside, (3beta,4alpha,16beta)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl 6-deoxy-3-O-beta-D-glucopyranosyl-
- 1ST40073
- beta-D-Galactopyranoside, (3beta,4alpha,16beta)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl-6-deoxy-3-O-beta-D-glucopyranosyl-
- s5466
- C08975
- .BETA.-D-GALACTOPYRANOSIDE, (3.BETA.,4.ALPHA.,16.BETA.)-13,28-EPOXY-16,23-DIHYDROXYOLEAN-11-EN-3-YL 6-DEOXY-3-O-.BETA.-D-GLUCOPYRANOSYL-
- (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-2-[hydroxy-(hydroxymethyl)-hexamethyl-[?]yl]oxy-6-methyl-tetrahydropyran-4-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
- CCG-270464
- Q7499688
- UNII-09O6CAG7JV
- 09O6CAG7JV
- MS-31419
- 16,23-Dihydroxy-13,28-epoxyolean-11-en-3-yl 6-deoxy-3-O-hexopyranosylhexopyranoside
- HY-N0246
- CHEMBL3542194
- 20736-09-8
- CHEBI:8996
- Q-100257
- SCHEMBL179964
- CS-0008277
- HMS3886G06
- 20874-52-6
- LS-15441
- B0005-464987
- SCHEMBL22747738
- B0005-464308
- 2-[3,5-Dihydroxy-2-[[2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- Saikosaponin D from Bupleurum falcatnum
- (3aR,5S,5aS,8aS,9aR)-5,8a-dimethyl-1-methylene-3a,4,5,5a,6,7,9,9a-octahydroazuleno[6,7-b]furan-2,8-dione
- KYWSCMDFVARMPN-MSSMMRRTSA-N
- A3408
- (3aR,5S,5aS,8aS,9aR)-5,8a-dimethyl-1-methylene-3a,4,5,5a,6,7,9,9a-octahydroazuleno(6,7-b)furan-2,8-dione
- (2S,3R,4S,5S,6R)-2-((2R,3R,4S,5S,6R)-3,5-dihydroxy-2-(((1S,2S,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo(15.5.2.01,18.04,17.05,14.08,13)tetracos-15-en-10-yl)oxy)-6-methyloxan-4-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
-
- MDL: MFCD26960930
- Inchi: 1S/C42H68O13/c1-21-28(46)33(55-34-31(49)30(48)29(47)22(18-43)53-34)32(50)35(52-21)54-27-10-11-37(4)23(38(27,5)19-44)8-12-39(6)24(37)9-13-42-25-16-36(2,3)14-15-41(25,20-51-42)26(45)17-40(39,42)7/h9,13,21-35,43-50H,8,10-12,14-20H2,1-7H3/t21-,22-,23-,24-,25-,26+,27+,28+,29-,30+,31-,32-,33+,34+,35+,37+,38+,39-,40+,41-,42+/m1/s1
- InChI Key: KYWSCMDFVARMPN-MSSMMRRTSA-N
- SMILES: O1C[C@]23CCC(C)(C)C[C@H]2[C@@]21C=C[C@@H]1[C@@]4(C)CC[C@@H]([C@@](C)(CO)[C@@H]4CC[C@@]1(C)[C@]2(C)C[C@@H]3O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O
Computed Properties
- Exact Mass: 780.46600
- Monoisotopic Mass: 780.46599222 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 55
- Rotatable Bond Count: 6
- Complexity: 1490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 21
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 781.0
- Topological Polar Surface Area: 208Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
Experimental Properties
- Color/Form: Powder
- Density: 1.3600
- Melting Point: 225 - 235 C
- Boiling Point: 893.7°C at 760 mmHg
- Flash Point: 494.3 °C
- Refractive Index: 1.616
- PSA: 207.99000
- LogP: 1.77690
Saikosaponin A Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S26
- Storage Condition:2-8°C
Saikosaponin A Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0246-10mM*1mLinDMSO |
Saikosaponin A |
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| MedChemExpress | HY-N0246-25mg |
Saikosaponin A |
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| MedChemExpress | HY-N0246-50mg |
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20736-09-8 | 98.53% | 50mg |
¥5000 | 2024-04-19 | |
| MedChemExpress | HY-N0246-100mg |
Saikosaponin A |
20736-09-8 | 98.53% | 100mg |
¥8500 | 2024-04-19 | |
| S e l l e c k ZHONG GUO | S5466-1mg |
Saikosaponin A |
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¥647.01 | 2023-10-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S114049-20mg |
Saikosaponin A |
20736-09-8 | ,≥98% | 20mg |
¥432.90 | 2023-09-01 | |
| ChemFaces | CFN99987-20mg |
Saikosaponin A |
20736-09-8 | >=98% | 20mg |
$80 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0257-20mg |
Saikosaponin A |
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¥600元 | 2023-09-15 |
Saikosaponin A Suppliers
Saikosaponin A Related Literature
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Sali Cao,Xingbin Yin,Jing Fu,Chunjing Yang,Dan Xue,Xiaoxv Dong,Huyiligeqi,Jian Ni Anal. Methods 2015 7 8809
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2. Saponins isolated from Bupleurum falcatum L.; components of saikosaponin bAriyoshi Shimaoka,Shujiro Seo,Hitoshi Minato J. Chem. Soc. Perkin Trans. 1 1975 2043
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3. Reactive oxygen species nanoamplifiers with multi-enzymatic activities for enhanced tumor therapyShasha Zhao,Kexin Lai,Zhen Gao,Xueli Ye,Juan Mou,Shiping Yang,Huixia Wu Nanoscale 2023 15 9652
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Jing Zhang,Wen Xu,Yuanyuan Chen,Juan Huang,Junqi Bai,Xiaohui Qiu,Zhihai Huang Anal. Methods 2015 7 9800
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Wenwen Zhao,Zongyang Liu,Weiwei Guo,Kui Luo,Jie Yang,Wei Gao,Xia Wu,Xiaoqing Chen RSC Adv. 2018 8 8586
Additional information on Saikosaponin A
Professional Introduction to Saikosaponin A (CAS No. 20736-09-8)
Saikosaponin A, a naturally occurring triterpenoid saponin, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. With the CAS number 20736-09-8, this compound has garnered attention for its diverse biological activities and potential therapeutic applications. Saikosaponin A is primarily derived from the roots of Bupleurum species, particularly Bupleurum chinense and Bupleurum scorzonerifolium, which are widely used in traditional medicine systems, especially in Asian countries.
The chemical structure of Saikosaponin A is characterized by its highly oxygenated triterpenoid backbone, which contributes to its unique physicochemical properties and biological interactions. The compound is classified as a glycoside, containing multiple sugar moieties that enhance its solubility and bioavailability. These structural features make Saikosaponin A an attractive candidate for further investigation in drug development, particularly in the context of chronic diseases and inflammatory conditions.
Recent research has highlighted the anti-inflammatory properties of Saikosaponin A, which are attributed to its ability to modulate various signaling pathways involved in immune responses. Studies have demonstrated that Saikosaponin A can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, it has been shown to suppress the activation of nuclear factor kappa B (NF-κB), a key transcription factor in inflammation. These findings suggest that Saikosaponin A may have therapeutic potential in conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.
Beyond its anti-inflammatory effects, Saikosaponin A has also been investigated for its potential anticancer properties. Preclinical studies have indicated that Saikosaponin A can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Furthermore, it has been observed to inhibit the proliferation of cancer cells by disrupting microtubule formation and impairing cell cycle progression. These mechanisms suggest that Saikosaponin A could be a valuable component in combination therapies targeting cancer.
The cardioprotective effects of Saikosaponin A have also been explored, with research suggesting that it can protect against ischemia-reperfusion injury in the heart. By reducing oxidative stress and inhibiting inflammatory responses, Saikosaponin A may help preserve cardiac function during periods of reduced blood flow. This potential application could be particularly relevant in patients with cardiovascular diseases.
Another area of interest is the neuroprotective role of Saikosaponin A. Studies have shown that this compound can mitigate neurodegenerative damage by scavenging reactive oxygen species and protecting against excitotoxicity. These effects make Saikosaponin A a promising candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The antimicrobial properties of Saikosaponin A have also been documented, with evidence suggesting its efficacy against various bacterial and fungal strains. This broad-spectrum activity could make it useful in developing novel antimicrobial agents to combat drug-resistant infections.
In conclusion, Saikosaponin A (CAS No. 20736-09-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its diverse biological activities, including anti-inflammatory, anticancer, cardioprotective, neuroprotective, and antimicrobial effects, position it as a promising candidate for further research and development. As our understanding of its mechanisms of action continues to evolve, Saikosaponin A may play a crucial role in addressing various health challenges.
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